Cas no 887268-16-8 (2-Bromo-3,5-bis(trifluoromethyl)phenol)

• Product Name: 2-Bromo-3,5-bis(trifluoromethyl)phenol
• CAS No: 887268-16-8
• MF: C₈H₃BrF₆O
• MW: 309.003242731094
• MDL: MFCD07777118
• CID: 2950989
• PubChem ID: 26596583
• Update Time: 2025-04-21

2-Bromo-3,5-bis(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-溴-3,5-双(三氟甲基)苯酚
• 2-bromo-3,5-bis(trifluoromethyl)phenol
• 2-Bromo-3,5-bis-trifluoromethyl-phenol
• CL9251
• 3,5-Bis(trifluoromethyl)-2-bromophenol
• MFCD07777118
• AKOS026670692
• CS-0157737
• AS-46261
• 887268-16-8
• VVNRKEGWEHWYQJ-UHFFFAOYSA-N
• 2-Bromo-3,5-bis(trifluoromethyl)phenol

• MDL： MFCD07777118
• Inchi： 1S/C8H3BrF6O/c9-6-4(8(13,14)15)1-3(2-5(6)16)7(10,11)12/h1-2,16H
• InChI Key： VVNRKEGWEHWYQJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)(F)F)C=C1C(F)(F)F)O

Computed Properties

• Exact Mass: 307.92715g/mol
• Monoisotopic Mass: 307.92715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2

2-Bromo-3,5-bis(trifluoromethyl)phenol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes